. 6,7-Dihydro-4H-pyrano[4,3-D]thiazole-2-carboxylic acid, lithium

• IUPAC Name: lithium;6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazole-2-carboxylate
• InChI: InChI=1S/C7H7NO3S.Li/c9-7(10)6-8-4-1-2-11-3-5(4)12-6;/h1-3H2,(H,9,10);/q;+1/p-1
• InChI Key: ZOKRNTGZVAXUDE-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1COCC2=C1N=C(S2)C(=O)[O-]
• Molecular Formula: C7H6LiNO3S
• Molecular Weight: 191.2 g/mol

Description

“6,7-Dihydro-4H-pyrano[4,3-D]thiazole-2-carboxylic acid, lithium” is a chemical compound. Its IUPAC name is lithium 6,7-dihydro-4H-pyrano[4,3-d]thiazole-2-carboxylate.

Molecular Structure Analysis

The molecular formula of this compound is C7H7NO3S.Li. The average mass is 156.206 Da. The structure of the compound includes a pyrano[4,3-D]thiazole ring, which is a fused ring system containing a pyran ring and a thiazole ring.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the searched resources.

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. The mechanism of action usually depends on the application of the compound and can vary widely.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed or inhaled, and may cause skin or eye irritation. Precautionary measures include avoiding breathing dust or fumes, wearing protective gloves and eye protection, and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

In a 200-mL three-necked flask, 4,5-dihydro-7H-pyrano[4,3-d]thiazole (1.14 g) was added and dissolved in ether (30 mL). After cooling to −78° C., 1.6M butyl lithium (6.6 mL) was added and the resulting mixture was stirred. After 20 minutes, a carbon dioxide gas was introduced. After about 15 minutes, the introduction was terminated. The reaction mixture was allowed to rise back to room temperature and concentrated under reduced pressure, whereby the title compound (1.65 g) was obtained as a colorless amorphous substance.